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Compound of Interest

Compound Name: β-NADH-13C5 Disodium Salt

Cat. No.: B1158510

Get Quote

Executive Summary: The Nature of the Asset
-NADH-

C

is a high-value stable isotope-labeled cofactor primarily used in Metabolic Flux Analysis (MFA)
and NMR/MS-based metabolomics. Unlike standard reagents, the primary "safety" concern
here is not merely personnel toxicity, but the experimental safety of the molecule itself.

This reagent is chemically fragile. It possesses two primary degradation vectors: acid-catalyzed

hydrolysis of the dihydropyridine ring and oxidative dehydrogenation to NAD

. Improper handling leads not only to financial loss but to the generation of degradation
products (e.g., cyclic adenosine diphosphate ribose analogs) that act as potent enzyme
inhibitors, actively corrupting experimental data.

Key Technical Specifications:

Chemical Name:

-Nicotinamide Adenine Dinucleotide, Reduced Form (
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C

-labeled).

Labeling: Typically 5 carbons on the Nicotinamide ring (tracking redox active hydride

transfer).

Molecular Weight: ~668.4 g/mol (approx. +5 Da over natural NADH).

Absorption Max: 340 nm (Dihydropyridine) & 260 nm (Adenine).

Extinction Coefficient (

): 6,220 M

cm

(Isotope effect on UV-Vis is negligible).

Physicochemical Stability & Degradation Mechanics
To handle NADH-

C

effectively, one must understand the causality of its degradation.

The Stability Paradox (pH Sensitivity)
NADH is the mirror image of NAD

regarding stability.

Acid Lability: Below pH 7.0, the reduced nicotinamide ring undergoes rapid acid-catalyzed

hydration at the C5-C6 double bond, followed by cyclization. This destroys the redox activity.

Alkali Stability: NADH is stable in alkaline conditions (pH 8.0–11.0), whereas NAD

degrades in base.
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Buffer Incompatibility:Avoid Phosphate Buffers. Phosphate ions catalyze the decomposition

of NADH even at neutral pH.

Photochemical & Oxidative Instability
Light: Exposure to UV or intense visible light accelerates oxidation to NAD

and the formation of luminescent degradation byproducts.

Temperature: Thermal energy promotes spontaneous oxidation. Half-life in solution at 4°C is

days; at -20°C, it is months; at -80°C, it is years.

Degradation Pathways Diagram
The following diagram illustrates the opposing risks of Acid vs. Oxidation, guiding buffer

selection.
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Caption: Mechanistic pathways of NADH degradation showing critical pH-dependent failure

modes.

Handling & Preparation Protocols
Storage of Solid State
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Temperature: Store strictly at -20°C or -80°C.

Atmosphere: Desiccated.[1][2] Moisture promotes hydrolysis.

Container: Amber glass or opaque plastic to block light.

Shelf Life: 12 months if unopened and desiccated.

Reconstitution (The Critical Step)
Do not dissolve directly in water (often acidic due to dissolved CO

). Follow this self-validating protocol.

Reagents Required:

Degassed Tris-HCl or HEPES buffer (10–50 mM, pH 8.5).

Avoid: Phosphate buffers (PBS).

Protocol:

Equilibrate: Allow the vial to warm to room temperature before opening. This prevents

condensation of atmospheric water onto the hygroscopic powder.

Solvent Prep: Degas the buffer (sparge with N

or Ar) to remove dissolved oxygen.

Dissolution: Add buffer to yield a stock concentration (e.g., 10–100 mM). Invert gently; do not

vortex vigorously, as shear stress and aeration promote oxidation.

Validation (Quality Check):

Dilute a small aliquot (1:100) in buffer.

Measure Absorbance at 260 nm and 340 nm.

Calculation: Ratio
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.

Pass Criteria: A ratio of 2.25 – 2.35 indicates pure NADH.

Fail Criteria: A ratio > 2.40 indicates significant oxidation to NAD

(which absorbs at 260 nm but not 340 nm) or acid degradation.

Experimental Workflow (NMR/MS)
For metabolic flux studies, preventing "exchange" and metabolic quenching is vital.
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Caption: Operational workflow ensuring sample integrity from storage to analytical

quantification.
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Safety & Emergency Procedures (GHS)
While

-NADH-

C

is not classified as a "High Hazard" substance under GHS, standard biological safety applies.

Hazard Category Classification Precaution

Acute Toxicity Not Classified (Low)
Treat as potentially irritating to

mucous membranes.

Skin/Eye Irritant (Dust)
Wear nitrile gloves and safety

glasses.

Inhalation Nuisance Dust
Use in a fume hood if handling

large powder quantities.

Bio-Safety Non-Infectious
Dispose of as standard

chemical waste.

Emergency Response:

Eye Contact: Rinse cautiously with water for 15 minutes.

Skin Contact: Wash with soap and water.[3]

Spill: Sweep up dry powder carefully to avoid dust generation. If in solution, absorb with inert

material. Clean surface with water.[3][4][5][6]

Summary of Quantitative Properties
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Parameter Value / Condition Notes

Molecular Weight ~668.4 g/mol

Depends on exact hydration

and salt form (usually Na

).

Solubility > 50 mg/mL in 0.01 M NaOH
Water is too acidic; use

alkaline buffer.

(Extinction)

6.22 mM

cm

Used for concentration

determination.

Optimal pH 8.5 – 9.5
Tris or Carbonate buffers

preferred.

A

/A

Ratio

2.32 (Theoretical) >2.4 indicates degradation.

Freezing Point -20°C (Solid), -80°C (Soln)

Never store solution at -20°C

(eutectic freezing concentrates

acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

